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Compound of Interest

Compound Name: 1-Propanol

Cat. No.: B7761284 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the issues related to 1-propanol attacking plastic labware.

Frequently Asked Questions (FAQs)
Q1: What are the general signs of 1-propanol attacking my plastic labware?

A1: Signs of chemical attack on plastic labware can range from subtle to severe. Visual

indicators include:

Crazing: The appearance of fine, spiderweb-like cracks on the surface of the plastic.[1]

Swelling: An increase in the volume of the plastic, which may cause dimensional changes in

the labware.

Discoloration: A change in the color of the plastic, which can indicate a chemical reaction has

occurred.

Softening or Loss of Strength: The plastic may become more flexible, less rigid, or brittle,

leading to a loss of mechanical strength.[2]

Dissolution: In severe cases, the plastic may dissolve in the 1-propanol.

Q2: Which common laboratory plastics are most susceptible to attack by 1-propanol?
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A2: The chemical resistance of plastics to 1-propanol varies significantly. Here is a general

overview:

Polycarbonate (PC): Generally has good resistance to 1-propanol but can be susceptible to

environmental stress cracking (ESC), especially when under mechanical stress (e.g.,

centrifuge tubes under high g-forces, or lids under tight sealing pressure).[1][3][4]

Polystyrene (PS): Generally considered to have good resistance to alcohols like 1-propanol
and is unlikely to dissolve.[5][6] However, prolonged exposure or the presence of other

chemicals in a mixture could potentially cause issues.

Polypropylene (PP): Exhibits excellent chemical resistance to 1-propanol and is a common

choice for labware that will come into contact with alcohols.[7]

Polyethylene (PE - LDPE and HDPE): Similar to polypropylene, polyethylene has good

resistance to 1-propanol, though some swelling may occur with prolonged contact.[8][9]

Q3: Can temperature affect the chemical resistance of plastics to 1-propanol?

A3: Yes, temperature can significantly influence chemical compatibility. Higher temperatures

can accelerate the rate of chemical attack, swelling, and environmental stress cracking. It is

crucial to consider the operating temperature of your experiment when selecting plastic

labware.

Q4: What is Environmental Stress Cracking (ESC) and how does it relate to 1-propanol?

A4: Environmental Stress Cracking is a common cause of brittle failure in plastics. It occurs

when a plastic material is subjected to both mechanical stress and a chemical agent (like 1-
propanol).[1] Even if a plastic is generally resistant to a chemical, the presence of stress can

make it susceptible to cracking. For example, polycarbonate is more prone to ESC from

alcohols when under stress.[1][3][7]

Troubleshooting Guide
This guide provides a systematic approach to identifying and resolving issues with 1-propanol
and your plastic labware.
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Problem: My polycarbonate centrifuge tubes are
cracking after using 1-propanol solutions.
Visual Inspection:

Examine the tubes for fine, spiderweb-like cracks (crazing), particularly near the top where

the cap creates stress or at the bottom where centrifugal forces are highest.[1]

Potential Cause:

This is likely due to Environmental Stress Cracking (ESC).[1][3] Polycarbonate, while

generally resistant to 1-propanol, can become brittle and crack when exposed to it under

the high mechanical stress of centrifugation.

Solutions:

Switch to a More Resistant Plastic: For applications involving centrifugation with 1-propanol,
consider using polypropylene (PP) or high-density polyethylene (HDPE) tubes, which have

excellent chemical resistance to alcohols.[7]

Reduce Stress: If you must use polycarbonate, ensure you are not over-tightening caps and

are using the correct rotors and cushions to properly support the tubes during centrifugation.

Perform a Compatibility Test: Before use in a critical experiment, conduct a simple immersion

test as outlined in the "Experimental Protocols" section to verify the compatibility of your

specific labware with your 1-propanol solution under your experimental conditions.

Problem: My polystyrene plates appear cloudy or have
lost clarity after exposure to a solution containing 1-
propanol.
Visual Inspection:

Observe the surface of the polystyrene for a hazy or cloudy appearance.

Potential Cause:
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While 1-propanol itself is unlikely to dissolve polystyrene, it can act as a plasticizer, causing

the polymer to swell slightly.[5] This can alter the optical properties of the plastic, leading to a

cloudy appearance. The effect may be more pronounced if other, more aggressive solvents

are present in your solution.

Solutions:

Confirm the Composition of Your Solution: Ensure that no other solvents that are aggressive

to polystyrene (e.g., acetone, toluene) are present in your 1-propanol solution.

Consider Alternative Plastics: For applications requiring high optical clarity, consider using

glass or cyclic olefin copolymer (COC) labware if your protocol allows.

Minimize Contact Time: Reduce the duration of contact between the polystyrene labware

and the 1-propanol solution whenever possible.

Data Presentation
The following tables summarize the chemical compatibility of common laboratory plastics with

1-propanol. The data is qualitative and based on general chemical resistance charts. For

quantitative data, it is highly recommended to perform specific testing based on your

experimental conditions as outlined in the "Experimental Protocols" section.

Table 1: Qualitative Chemical Resistance of Common Lab Plastics to 1-Propanol at Room

Temperature
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Plastic Type
Chemical Resistance
Rating

Expected Visual Effects of
Attack

Polypropylene (PP) Excellent
None expected under normal

conditions.

Polyethylene (PE) Good
Minor swelling may occur with

prolonged exposure.

Polycarbonate (PC) Good (but caution advised)

Susceptible to Environmental

Stress Cracking (ESC) under

mechanical stress. May exhibit

crazing.[1][3]

Polystyrene (PS) Good

Unlikely to dissolve, but may

show cloudiness with

prolonged exposure or in the

presence of other solvents.[5]

Table 2: Quantitative Data on the Effect of Alcohols on Polycarbonate

The following data is for illustrative purposes and is based on studies of environmental stress

cracking in polycarbonate with alcohols. It highlights the importance of considering mechanical

stress.

Alcohol Strain (%)
Time to
Crazing/Cracking

Change in
Elongation at
Break

Isopropyl Alcohol 1.21 72 hours >70% decrease

Methanol 1.74 72 hours >70% decrease

Data synthesized from studies on environmental stress cracking of polycarbonate by alcohols.

[10][11]

Experimental Protocols
Protocol 1: ASTM D543 - Standard Practice for Evaluating the Chemical Resistance of Plastics
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This protocol provides a standardized method for determining the chemical resistance of

plastics to chemical reagents.[10]

Objective: To determine the effect of 1-propanol on the weight, dimensions, and appearance of

plastic labware.

Materials:

Test specimens of the plastic labware in question (e.g., cut sections of a beaker, a centrifuge

tube).

1-Propanol (or the specific 1-propanol solution used in your experiment).

A container with a lid to hold the specimens and the 1-propanol.

An analytical balance.

Calipers or a micrometer.

Procedure:

Initial Measurements:

Carefully clean and dry the plastic test specimens.

Weigh each specimen to the nearest 0.1 mg.

Measure the dimensions (e.g., length, width, thickness, diameter) of each specimen to the

nearest 0.025 mm.

Record any observations about the initial appearance of the plastic (e.g., color, clarity).

Immersion:

Place the test specimens in the container.

Add enough 1-propanol to completely immerse the specimens.

Seal the container to prevent evaporation.
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Store the container at your experimental temperature for a predetermined period (e.g., 24

hours, 7 days).

Final Measurements:

After the immersion period, carefully remove the specimens from the 1-propanol.

Gently pat the specimens dry with a lint-free cloth.

Immediately re-weigh each specimen.

Re-measure the dimensions of each specimen.

Carefully observe and record any changes in appearance (e.g., swelling, discoloration,

crazing, cracking).

Calculations:

Percent Weight Change:((Final Weight - Initial Weight) / Initial Weight) * 100

Percent Dimensional Change:((Final Dimension - Initial Dimension) / Initial Dimension) *

100

Interpretation of Results:

A significant change in weight, dimensions, or appearance indicates that the 1-propanol is
attacking the plastic.

This data can be used to compare the resistance of different plastics and to determine if a

particular plastic is suitable for your application.

Mandatory Visualizations
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Troubleshooting Workflow for Plastic Labware Issues with 1-Propanol

Start: Observe Issue with Plastic Labware

Perform Visual Inspection
(Crazing, Swelling, Discoloration, Softening)

Identify the Type of Plastic
(e.g., PP, PE, PC, PS)

Is the plastic Polycarbonate (PC)?

Check Plastic Type

Review Experimental Conditions
(Temperature, Stress, Chemical Mixture)

End: Issue Resolved

Is the plastic Polystyrene (PS)?

No

High probability of
Environmental Stress Cracking (ESC)

Yes

Is the plastic Polypropylene (PP)
or Polyethylene (PE)?

No

Potential for swelling or plasticization,
especially with chemical mixtures

Yes

No/Uncertain

Minor swelling possible with
prolonged contact

Yes

Switch to PP or HDPE labware Reduce mechanical stressVerify solution purity Consider alternative materials
(Glass, COC)

Generally suitable, monitor for
significant changes

Click to download full resolution via product page

Caption: Troubleshooting workflow for identifying and resolving plastic labware issues.
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Mechanism of Environmental Stress Cracking (ESC) in Polycarbonate

Mechanical Stress Chemical Environment

Applied Mechanical Stress
(e.g., Centrifugation, Tightening)

Polycarbonate Surface

1-Propanol Molecules

1-Propanol Absorbed into
Amorphous Regions of PC

Exposure

Local Plasticization and
Weakening of Polymer Chains

Craze Initiation at
Stress Concentration Point

Craze Propagation through
Weakened Material

Macroscopic Fracture
and Failure of Labware

Click to download full resolution via product page

Caption: The synergistic effect of stress and chemical exposure leading to ESC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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